Cas no 1804676-79-6 (3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1804676-79-6
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4812691
• Update Time: 2025-10-29

3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-5(18)2-1-3(17(19)20)4(7(10,11)12)16-6(2)21-8(13,14)15/h1H
• InChI Key： RZJGSICFKCMOJY-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N=C(C(F)(F)F)C(=C1)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.6
• Topological Polar Surface Area: 85

Additional information on 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

3-Nitro-6-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-5-Carbonyl Chloride: A Comprehensive Overview

The compound 3-Nitro-6-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-5-Carbonyl Chloride (CAS No. 1804676-79-6) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with nitro, trifluoromethoxy, and trifluoromethyl groups, along with a carbonyl chloride functional group. The combination of these substituents imparts unique chemical properties, making it a valuable compound in modern chemistry.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates the attachment of various functional groups. The nitro group at the 3-position introduces electron-withdrawing effects, enhancing the reactivity of the molecule. Similarly, the trifluoromethoxy group at the 6-position and the trifluoromethyl group at the 2-position contribute to the molecule's stability and lipophilicity due to their strong electron-withdrawing and electron-releasing effects, respectively. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties, making it suitable for use in drug design.

The carbonyl chloride group at the 5-position is highly reactive and enables this compound to participate in various nucleophilic acyl substitutions. This reactivity makes it an ideal precursor for synthesizing amides, esters, and other derivatives. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Friedel-Crafts acylation and nucleophilic aromatic substitution. The synthesis requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored alternative methods using microwave-assisted synthesis and catalytic systems to optimize the production process, reducing costs and improving efficiency.

In terms of applications, 3-Nitro-6-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-5-Carbonyl Chloride has shown promising results in agrochemical research. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a potential candidate for developing new herbicides and fungicides. Additionally, its role as an intermediate in drug discovery has been extensively studied, with recent findings indicating its potential in targeting oncogenic pathways and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can now design derivatives with enhanced bioavailability and selectivity. These computational tools have significantly accelerated the drug discovery process, allowing for rapid screening of potential candidates.

In conclusion, 3-Nitro-6-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-5-Carbonyl Chloride is a versatile compound with immense potential across multiple disciplines. Its unique structure, reactivity, and applicability make it a focal point for ongoing research efforts. As new synthetic methods and computational tools continue to emerge, this compound is expected to play an even more critical role in advancing modern chemistry and medicine.